5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide
Overview
Description
5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide, also known as BCPB, is a chemical compound that has been extensively studied for its potential use in scientific research. BCPB is a member of the benzamide family of compounds, which have been shown to have a wide range of biological activities.
Mechanism of Action
The mechanism of action of 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has been shown to inhibit the activity of the enzyme phosphodiesterase 10A, which is involved in the regulation of dopamine signaling in the brain. 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has also been shown to bind to the sigma-1 receptor, which is involved in the regulation of calcium signaling and has been implicated in the pathogenesis of various neurological disorders.
Biochemical and Physiological Effects:
5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective properties, 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has been shown to have anti-inflammatory and analgesic effects. 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has also been shown to improve memory and cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized using standard laboratory techniques. 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide is also relatively inexpensive compared to other compounds that are used in scientific research. However, 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has some limitations for use in lab experiments. It has low solubility in aqueous solutions, which can make it difficult to work with in certain experiments. 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide also has a relatively short half-life, which can limit its effectiveness in certain applications.
Future Directions
There are several potential future directions for research on 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide. One area of research that is currently being explored is the development of 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide derivatives that have improved solubility and bioavailability. Another area of research is the investigation of the potential use of 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide in the treatment of other neurological disorders such as Huntington's disease and multiple sclerosis. Additionally, further studies are needed to fully understand the mechanism of action of 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide and its potential therapeutic applications.
Scientific Research Applications
5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has been studied extensively for its potential use in scientific research. One area of research where 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has shown promise is in the field of cancer research. 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies. 5-bromo-2-chloro-N-[4-(4-methyl-1-piperidinyl)phenyl]benzamide has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
5-bromo-2-chloro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20BrClN2O/c1-13-8-10-23(11-9-13)16-5-3-15(4-6-16)22-19(24)17-12-14(20)2-7-18(17)21/h2-7,12-13H,8-11H2,1H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMCDNXHLFPCNSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)Br)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20BrClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-2-chloro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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